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Compound of Interest

Compound Name:
Sodium hexachloroiridate(III)

hydrate

Cat. No.: B568222 Get Quote

Technical Support Center: Sodium
Hexachloroiridate(III) Hydrate
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling hygroscopic Sodium
hexachloroiridate(III) hydrate. Below you will find troubleshooting guides and frequently

asked questions (FAQs) to address specific issues you may encounter during your

experiments.

Troubleshooting Guides & FAQs
This section provides solutions to common problems encountered when working with Sodium
hexachloroiridate(III) hydrate.

Question: My Sodium hexachloroiridate(III) hydrate has formed clumps. Can I still use it?

Answer: Yes, clumping is a common issue with hygroscopic compounds like Sodium
hexachloroiridate(III) hydrate due to moisture absorption.[1] You can gently break up the

clumps with a clean, dry spatula before weighing. However, be aware that the water content

may be higher than in a free-flowing powder, which can affect the accuracy of your

concentration calculations. For highly accurate work, it is recommended to dry the material or

use a fresh, unopened container.
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Question: I am having difficulty obtaining a consistent weight for the compound. The mass on

the analytical balance keeps increasing. What should I do?

Answer: This is a classic sign of a hygroscopic substance absorbing atmospheric moisture.[1]

To obtain an accurate weight, minimize the compound's exposure to air. Work quickly and use

a weighing vessel with a narrow mouth or a stoppered container. For best results, handle and

weigh the compound inside a glove box with a controlled, low-humidity atmosphere.

Alternatively, you can prepare a stock solution from a larger, accurately weighed amount of the

compound and then use volumetric measurements for your experiments.

Question: There is conflicting information about the solubility of Sodium hexachloroiridate(III)
hydrate in water. Is it soluble or insoluble?

Answer: There is indeed conflicting information in available literature. Some sources state that

it is insoluble in water, while others provide specific solubility data. For instance, one source

indicates a solubility of 31.46 g/100 g of water at 15°C.[2] Given this discrepancy, it is highly

recommended to perform a small-scale solubility test with your specific batch of the compound

in the intended solvent before proceeding with a large-scale experiment.

Question: My solution of Sodium hexachloroiridate(III) hydrate has changed color. Is it still

viable?

Answer: A color change in the solution could indicate degradation or a change in the

coordination sphere of the iridium complex. This could be due to reactions with impurities in the

solvent, exposure to light, or prolonged exposure to air (oxidation). It is advisable to prepare

fresh solutions for your experiments, especially for sensitive applications like catalysis or

electrochemistry. If you must use an older solution, consider running a control experiment to

verify its efficacy.

Question: Can I dry Sodium hexachloroiridate(III) hydrate if it has absorbed moisture?

Answer: Yes, it is possible to dry hydrated Sodium hexachloroiridate(III). Literature suggests

that the hydrate form can be dehydrated at 110°C.[2] A general procedure for re-drying would

involve heating the compound in a vacuum oven at a controlled temperature. However, it is

crucial to ensure that the temperature does not exceed the decomposition point. The
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anhydrous salt is reported to decompose at 550°C.[2] After drying, allow the compound to cool

to room temperature in a desiccator before use.

Data Presentation
The following tables summarize key quantitative data for Sodium hexachloroiridate(III)
hydrate.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula Na₃IrCl₆·xH₂O [3][4]

Appearance Greenish-brown solid [3][4]

Hygroscopicity Hygroscopic [4][5]

Thermal Stability
Dehydrates at 110°C;

Decomposes at 550°C
[2]

Table 2: Solubility Data

Solvent Solubility Source

Water 31.46 g/100 g (at 15°C) [2]

Ethanol Insoluble [2]

Acetone Very slightly soluble [2]

Note on Solubility: As mentioned in the FAQs, there is conflicting data regarding the water

solubility of this compound. Users should verify solubility with their specific material.

Experimental Protocols
Below are detailed methodologies for common applications of Sodium hexachloroiridate(III)
hydrate.
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Protocol 1: Preparation of an Aqueous Stock Solution
This protocol describes the preparation of a 0.01 M aqueous stock solution of Sodium
hexachloroiridate(III) hydrate.

Materials:

Sodium hexachloroiridate(III) hydrate

Deionized water

Volumetric flask (e.g., 100 mL)

Analytical balance

Spatula

Weighing paper or boat

Procedure:

Calculate the required mass of Sodium hexachloroiridate(III) hydrate based on its

molecular weight (anhydrous basis: 473.90 g/mol ) and the desired concentration. For a 0.01

M solution in 100 mL, you would need approximately 0.474 g.

Due to the hygroscopic nature of the salt, perform the weighing process as quickly as

possible to minimize moisture absorption.

Transfer the weighed compound to the 100 mL volumetric flask.

Add a small amount of deionized water to the flask to dissolve the compound.

Once the solid is fully dissolved, dilute the solution to the 100 mL mark with deionized water.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Store the solution in a tightly sealed container to prevent changes in concentration due to

evaporation or further moisture absorption.
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Protocol 2: General Procedure for Use as a Catalyst
Precursor
This protocol provides a general workflow for using Sodium hexachloroiridate(III) hydrate as

a precursor for synthesizing iridium-based catalysts.

Materials:

Sodium hexachloroiridate(III) hydrate

Appropriate solvent (e.g., water, ethylene glycol)

Reducing agent (e.g., sodium borohydride, hydrogen gas)

Catalyst support (e.g., activated carbon, alumina)

Reaction vessel

Stirring apparatus

Inert atmosphere setup (e.g., nitrogen or argon line)

Procedure:

Prepare a solution of Sodium hexachloroiridate(III) hydrate in the chosen solvent as

described in Protocol 1.

In a separate vessel, prepare a slurry of the catalyst support in the same solvent.

Under an inert atmosphere, add the Sodium hexachloroiridate(III) hydrate solution to the

support slurry with vigorous stirring.

Allow the mixture to stir for a specified period to ensure proper impregnation of the iridium

salt onto the support.

Introduce the reducing agent to the mixture to reduce the iridium(III) to metallic iridium

nanoparticles. The choice of reducing agent and reaction conditions (e.g., temperature, time)

will depend on the desired catalyst properties.
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After the reduction is complete, the catalyst can be isolated by filtration or centrifugation.

Wash the catalyst with the solvent to remove any unreacted precursors or byproducts.

Dry the catalyst under vacuum or in an oven at an appropriate temperature.
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Caption: A flowchart for troubleshooting common experimental issues.
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Best Practices for Storing and Handling Sodium Hexachloroiridate(III)

Receiving Compound

Store in a Tightly Sealed Container in a Desiccator

Handle in a Low-Humidity Environment (e.g., Glove Box)

Weigh Quickly and in a Suitable Container

Prepare Stock Solution if Possible
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Experiment Complete

Click to download full resolution via product page

Caption: A workflow for the proper storage and handling of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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